Cas no 59909-21-6 (5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride)

• Product Name: 5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride
• CAS No: 59909-21-6
• MF: C₂H₄ClN₃S₂
• MW: 169.656255722046
• CID: 1617393
• PubChem ID: 3042547
• Update Time: 2025-04-21

5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,3,4-thiadiazole-2(3H)-thione hydrochloride
• 5-amino-3H-1,3,4-thiadiazole-2-thione,hydrochloride
• DTXSID50208630
• 5-Amino-1,3,4-thiadiazole-2-thiol hydrochloride
• 2-Amino-1,3,4-thiadiazole-5-thione hydrochloride
• 59909-21-6
• 1,3,4-Thiadiazole-2-thiol, 5-amino-, hydrochloride

• Inchi： 1S/C2H3N3S2.ClH/c3-1-4-5-2(6)7-1;/h(H2,3,4)(H,5,6);1H
• InChI Key： YBEBLWIIEIXNOP-UHFFFAOYSA-N
• SMILES： Cl.S1C(NN=C1N)=S

Computed Properties

• Exact Mass: 168.95372
• Monoisotopic Mass: 168.9535172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 50.41